Cas no 72677-72-6 (THIOUREA, 5-ISOQUINOLINYL-)

• Product Name: THIOUREA, 5-ISOQUINOLINYL-
• CAS No: 72677-72-6
• MF: C₁₀H₉N₃S
• MW: 203.263560056686
• MDL: MFCD01568685
• CID: 3540552
• PubChem ID: 1480924
• Update Time: 2025-06-14

THIOUREA, 5-ISOQUINOLINYL- Chemical and Physical Properties

Names and Identifiers

• THIOUREA, 5-ISOQUINOLINYL-
• N-(5-ISOQUINOLINYL)THIOUREA
• (isoquinolin-5-yl)thiourea
• SMR000179260
• Oprea1_203129
• AKOS009994794
• MFCD01568685
• HMS3317B01
• CS-0363725
• 6N-064
• 72677-72-6
• MLS000326743
• CHEMBL1575135
• isoquinolin-5-ylthiourea
• HMS2164M19
• 1-(Isoquinolin-5-yl)thiourea

• MDL： MFCD01568685
• Inchi： 1S/C10H9N3S/c11-10(14)13-9-3-1-2-7-6-12-5-4-8(7)9/h1-6H,(H3,11,13,14)
• InChI Key： XQPWHCXCGYRECQ-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=CC=CC2C=NC=CC=21

Computed Properties

• Exact Mass: 203.05171847Da
• Monoisotopic Mass: 203.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83Ų

Additional information on THIOUREA, 5-ISOQUINOLINYL-

Comprehensive Overview of THIOUREA, 5-ISOQUINOLINYL- (CAS No. 72677-72-6): Properties, Applications, and Research Insights

THIOUREA, 5-ISOQUINOLINYL- (CAS No. 72677-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of thiourea derivatives, which are known for their versatile applications in medicinal chemistry and material science. The integration of an isoquinoline moiety enhances its potential as a building block for drug discovery and catalytic processes.

In recent years, the demand for heterocyclic compounds like 5-isoquinolinyl thiourea has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating diseases such as cancer and neurodegenerative disorders. The compound's CAS No. 72677-72-6 serves as a critical identifier in global chemical databases, ensuring precise tracking in patent filings and regulatory submissions.

The synthesis of THIOUREA, 5-ISOQUINOLINYL- typically involves the reaction of 5-aminoisoquinoline with thiophosgene or its equivalents, followed by purification via column chromatography. Its molecular weight and solubility profile make it suitable for high-throughput screening (HTS) in drug development. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Innovations in catalytic methodologies have reduced the environmental footprint of producing such fine chemicals. Additionally, its potential as a ligand in transition-metal catalysis has been explored, offering efficiencies in cross-coupling reactions critical for API manufacturing.

Emerging topics like AI-driven drug design and computational chemistry have further highlighted the relevance of 72677-72-6. Machine learning models now leverage its molecular descriptors to predict bioactivity, accelerating the discovery of novel therapeutic agents. This intersection of cheminformatics and experimental science underscores the compound's futuristic appeal.

In conclusion, THIOUREA, 5-ISOQUINOLINYL- (CAS No. 72677-72-6) represents a pivotal entity in modern chemical research. Its multifaceted applications—from medicinal chemistry to catalysis—coupled with advancements in synthetic technologies, position it as a compound of enduring scientific and industrial value. Ongoing studies continue to reveal its untapped potential, making it a subject of keen interest across academia and industry alike.